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Compound of Interest

Compound Name: SPI-001

Cat. No.: B15575405

Audience: Researchers, scientists, and drug development professionals.

Note: Publicly available information on a specific molecule designated "SPI-001" in the context
of functional genomics is limited. The following application notes and protocols are based on
the available data for SPY001, a novel, half-life extended monoclonal antibody developed by
Spyre Therapeutics, which is a likely candidate for the intended query. SPY0O01 is currently in
clinical development for the treatment of Inflammatory Bowel Disease (IBD).

Application Notes
Introduction

SPYO001 is an investigational humanized monoclonal IgG1 antibody that targets the a4p7
integrin.[1] This antibody is engineered with a modified Fc region (YTE modification) to extend
its serum half-life.[1] The primary mechanism of action of SPY0O0L1 is the inhibition of the
interaction between a4f7 on lymphocytes and the mucosal addressin cell adhesion molecule-1
(MAdCAM-1) on endothelial cells in the gastrointestinal tract.[2][3] This blockage prevents the
trafficking of pathogenic T-lymphocytes to the gut, thereby reducing inflammation. SPY001 is
being developed as a potential best-in-class treatment for IBD, with the prospect of less
frequent subcutaneous dosing.[4][5]

Mechanism of Action

The 0437 integrin is a key regulator of lymphocyte trafficking to the gut. Its interaction with
MAdCAM-1, which is primarily expressed on the vascular endothelium of the gastrointestinal
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tract, facilitates the adhesion and transmigration of lymphocytes into the inflamed gut tissue.
SPYO001 specifically binds to the a4p7 integrin, effectively blocking this interaction and thus
mitigating the inflammatory cascade in IBD.[2][3]
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Coat 96-well plate
with MAdCAM-1-Fc

:

Block plate with
assay buffer

Y
Add serial dilutions of Label RPMI-8866 cells
SPY001 and controls with BCECF-AM

'

Add labeled cells to wells

:

Incubate for 1 hour at 37°C

:

Wash to remove
non-adherent cells

:

Read fluorescence of
adherent cells

Calculate % inhibition
and determine IC50
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Isolate CD4+ T-cells
from PBMCs

l

Activate T-cells with
anti-CD3/CD28 beads

l

Treat with SPY001
or isotype control

l

Extract total RNA

l

Perform RNA-sequencing

Identify DEGs and
perform pathway analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575405?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

